Cas no 143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-)
143411-80-7 structure
Product Name:2,5-Piperazinedione,1-(2-aminoethyl)-
CAS No:143411-80-7
MF:C6H11N3O2
MW:157.170440912247
CID:108327
PubChem ID:15646784
Update Time:2025-04-18
2,5-Piperazinedione,1-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1-(2-aminoethyl)-
- 1-(2-Aminoethyl)piperazine-2,5-dione
- 143411-80-7
- 2,5-Piperazinedione, 1-(2-aminoethyl)-
- SCHEMBL9180588
-
- Inchi: 1S/C6H11N3O2/c7-1-2-9-4-5(10)8-3-6(9)11/h1-4,7H2,(H,8,10)
- InChI Key: BGTONVRPAQBCET-UHFFFAOYSA-N
- SMILES: O=C1CNC(CN1CCN)=O
Computed Properties
- Exact Mass: 157.08523
- Monoisotopic Mass: 157.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.43
2,5-Piperazinedione,1-(2-aminoethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-) Related Products
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- 155595-73-6(4-ethylpiperazin-2-one)
- 5076-82-4(Sarcosine anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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